Cas no 2138072-00-9 (2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid)

• Product Name: 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid
• CAS No: 2138072-00-9
• MF: C₁₅H₂₀BrN₃O₄
• MW: 386.241003036499
• CID: 6402289
• PubChem ID: 165495750
• Update Time: 2025-08-26

2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid
• 2-bromo-6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-4-carboxylic acid
• EN300-1144100
• 2138072-00-9

• Inchi： 1S/C15H20BrN3O4/c1-15(2,3)23-14(22)19-6-4-18(5-7-19)12-9-10(13(20)21)8-11(16)17-12/h8-9H,4-7H2,1-3H3,(H,20,21)
• InChI Key： WUZPBMUBRISULG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 385.06372g/mol
• Monoisotopic Mass: 385.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid

Introduction to 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS No. 2138072-00-9) and Its Applications in Modern Chemical Biology

2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS No. 2138072-00-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. This compound, characterized by a pyridine core substituted with a bromo group, a piperazine moiety, and a tert-butoxycarbonyl (Boc) protected amine, represents a critical intermediate in the synthesis of bioactive molecules.

The structural composition of 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid makes it an invaluable tool for medicinal chemists and biologists. The pyridine ring is a common pharmacophore in many drugs, contributing to binding affinity and selectivity. The bromo substituent at the 2-position enhances reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the presence of the Boc-protected piperazine group provides a stable amine functionality that can be deprotected under mild acidic conditions, facilitating the introduction of various amine-based ligands.

In recent years, there has been growing interest in the development of small-molecule modulators targeting neurological and inflammatory diseases. The piperazine scaffold is particularly relevant in this context, as it is a key structural element in many psychoactive drugs and antiviral agents. The Boc protection ensures that the amine group remains inert under various reaction conditions until it is specifically removed, which is crucial for controlling reaction outcomes in multi-step syntheses.

One of the most compelling applications of 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromo and amine groups, researchers can design novel inhibitors that disrupt aberrant signaling networks. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent activity against tyrosine kinases, making them promising candidates for further development.

The tert-butoxycarbonyl (Boc) group not only protects the amine but also influences the solubility and stability of the compound during storage and handling. This feature is particularly advantageous when working with sensitive biological systems, as it minimizes unwanted side reactions that could compromise experimental outcomes. Moreover, the pyridine ring's ability to engage in hydrogen bonding interactions with biological targets enhances binding affinity, making this compound an attractive scaffold for drug design.

Recent advances in computational chemistry have further enhanced the utility of 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid. Molecular docking studies have revealed that this compound can interact with a variety of protein targets with high specificity. For example, virtual screening experiments have identified its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in disorders such as depression and schizophrenia. These findings underscore its significance as a building block for developing next-generation therapeutics.

The synthesis of 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The initial step typically involves bromination of a pyridine precursor at the 2-position, followed by nucleophilic substitution with 4-(tert-butoxycarbonylpiperazin-1-yloxy)boronic acid via Suzuki-Miyaura coupling. The final carboxylation step introduces the carboxylic acid functionality at the 4-position, completing the molecular architecture. This synthetic route highlights the compound's versatility as a precursor for more complex derivatives.

In conclusion, 2-bromo-6-{4-(tert-butoxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS No. 2138072-00-9) is a multifaceted compound with broad applications in chemical biology and drug discovery. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting neurological and inflammatory diseases. As research continues to uncover new therapeutic opportunities, this compound will undoubtedly remain a cornerstone in medicinal chemistry innovation.